Cas no 25827-79-6 (Pentanoic acid, 2,2-dimethyl-5-phenoxy-)

• Product Name: Pentanoic acid, 2,2-dimethyl-5-phenoxy-
• CAS No: 25827-79-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1427788
• Update Time: 2024-08-15

Pentanoic acid, 2,2-dimethyl-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-dimethyl-5-phenoxy-

• Inchi： 1S/C13H18O3/c1-13(2,12(14)15)9-6-10-16-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3,(H,14,15)
• InChI Key： FUFATRBSADPRBX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CCCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Melting Point: 73-75 °C(Solv: isooctane (540-84-1))
• Boiling Point: 364.8±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.73±0.45(Predicted)